2,4,6-Trichloronicotinamide
Description
2,4,6-Trichloronicotinamide (2,4,6-TNA) is an organic compound that has been studied extensively due to its wide range of applications in scientific research. It is a derivative of nicotinamide and is used in many different laboratory experiments, such as in the synthesis of other compounds, as a reagent, and as a catalyst. 2,4,6-TNA has been used to study the biochemical and physiological effects of a variety of compounds, as well as to develop new compounds with potential therapeutic applications.
Scientific Research Applications
Degradation of Odorous Compounds
2,4,6-Trichloronicotinamide has been used in studies related to the degradation of odorous compounds in water . In one study, the degradation of 2,4,6-Trichloroanisole (2,4,6-TCA), a compound known for its odor problem and potential threats, was investigated using UV/chlorination with different UV sources . The study found that the maximum removal of 2,4,6-TCA can be achieved by 275-nm UV-LED/chlorination in neutral and alkaline conditions .
Odorant in Biosolids Emissions
Another application of 2,4,6-Trichloronicotinamide is its role as an odorant in biosolids emissions . A study identified a musty/moldy/earthy type odorant in the biosolids emissions as 2,4,6-Trichloroanisole (TCA) . The study used gas chromatography coupled with a mass spectrometer detector and an olfactory detection port to identify the odorant .
Orthogonal Chemoselectivity
2,4,6-Trichloronicotinamide has also been explored for its orthogonal chemoselectivity . However, the details of this application are not readily available from the search results.
properties
IUPAC Name |
2,4,6-trichloropyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl3N2O/c7-2-1-3(8)11-5(9)4(2)6(10)12/h1H,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQLNRTPWCZJLOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)C(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trichloronicotinamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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